Cas no 177750-13-9 (Acetamide, N-[1-(4-fluorophenyl)ethenyl]-)

• Product Name: Acetamide, N-[1-(4-fluorophenyl)ethenyl]-
• CAS No: 177750-13-9
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 1364700
• PubChem ID: 15261576
• Update Time: 2025-10-30

Acetamide, N-[1-(4-fluorophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[1-(4-fluorophenyl)ethenyl]-
• N-[1-(4-fluorophenyl)ethenyl]acetamide
• DTXSID901282563
• N-(1-(4-FLUOROPHENYL)VINYL)ACETAMIDE
• 177750-13-9

• Inchi： 1S/C10H10FNO/c1-7(12-8(2)13)9-3-5-10(11)6-4-9/h3-6H,1H2,2H3,(H,12,13)
• InChI Key： SQNJXYSUGKGTPB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(=C)NC(C)=O

Computed Properties

• Exact Mass: 179.0747
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Acetamide, N-[1-(4-fluorophenyl)ethenyl]-

Comprehensive Overview of Acetamide, N-[1-(4-fluorophenyl)ethenyl]- (CAS No. 177750-13-9)

Acetamide, N-[1-(4-fluorophenyl)ethenyl]- (CAS No. 177750-13-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorophenyl and ethenyl functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, combining an acetamide backbone with a 4-fluorophenyl substituent, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like Acetamide, N-[1-(4-fluorophenyl)ethenyl]- has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing targeted therapies for neurological and inflammatory conditions. The compound's CAS No. 177750-13-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable synthesis methods.

The synthesis of Acetamide, N-[1-(4-fluorophenyl)ethenyl]- typically involves palladium-catalyzed cross-coupling reactions, a hotspot in modern organic chemistry. This method ensures high yield and purity, meeting the stringent requirements of industrial applications. Users often search for "synthesis of fluorophenyl acetamide derivatives" or "applications of CAS 177750-13-9," highlighting the compound's interdisciplinary appeal. Its stability under physiological conditions further underscores its utility in prodrug design and drug delivery systems.

From an analytical perspective, Acetamide, N-[1-(4-fluorophenyl)ethenyl]- is characterized using advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods confirm its structural integrity and purity, critical for regulatory compliance. The compound's logP value and solubility profile are also frequently investigated, as they influence its pharmacokinetic properties. Such data is vital for researchers exploring "structure-activity relationships" or "molecular docking studies."

Beyond pharmaceuticals, CAS No. 177750-13-9 finds niche applications in material science, particularly in the development of fluorescent probes and polymeric coatings. Its fluorine atom contributes to unique electronic properties, making it valuable for optoelectronic devices. Searches like "fluorophenyl acetamide in materials" or "177750-13-9 industrial uses" reflect this expanding interest. The compound's low toxicity profile further enhances its suitability for diverse applications.

In conclusion, Acetamide, N-[1-(4-fluorophenyl)ethenyl]- (CAS No. 177750-13-9) represents a pivotal compound at the intersection of chemistry and life sciences. Its multifaceted applications, coupled with its alignment with sustainability trends and advanced synthesis techniques, ensure its continued relevance. As research progresses, this compound is poised to play an even greater role in addressing global challenges in healthcare and technology.